Cas no 2172164-66-6 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid
• CAS No: 2172164-66-6
• MF: C₂₁H₁₉F₃N₂O₆
• MW: 452.380576372147
• CID: 6428226
• PubChem ID: 165569784
• Update Time: 2025-09-28

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid
• 2172164-66-6
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,3-trifluoropropanamido}oxy)acetic acid
• EN300-1569617

• Inchi： 1S/C21H19F3N2O6/c22-21(23,24)17(19(29)26-32-11-18(27)28)9-25-20(30)31-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： JLPJIIRTSOGCRA-UHFFFAOYSA-N
• SMILES： FC(C(C(NOCC(=O)O)=O)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 452.11952082g/mol
• Monoisotopic Mass: 452.11952082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid

Comprehensive Overview of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid (CAS No. 2172164-66-6)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid (CAS No. 2172164-66-6) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a trifluoromethyl group and an Fmoc-protected amine, makes it valuable for designing peptides with enhanced stability and bioactivity.

The compound's molecular formula is C₂₁H₁₉F₃N₂O₆, and it is characterized by its high purity and excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). Researchers often utilize 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid to introduce modified amino acids into peptide chains, enabling the study of structure-activity relationships (SAR) in drug development.

One of the key applications of this compound is in the synthesis of peptide-based therapeutics, a rapidly growing field due to the increasing demand for targeted therapies. Peptides are gaining attention in the pharmaceutical industry for their ability to interact with biological targets with high specificity, reducing off-target effects. The incorporation of trifluoromethyl groups into peptides, facilitated by this compound, can enhance metabolic stability and improve pharmacokinetic properties.

In addition to its role in peptide synthesis, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid is also used in the development of fluorescent probes and bioconjugation reagents. The Fmoc group serves as a protective moiety that can be easily removed under mild conditions, making it ideal for sequential peptide assembly. This feature is particularly valuable in automated peptide synthesizers, where efficiency and yield are critical.

The growing interest in personalized medicine and biologics has further increased the demand for high-quality peptide synthesis reagents. Researchers are exploring the use of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid to create custom peptides for diagnostic and therapeutic applications. Its compatibility with standard SPPS protocols ensures seamless integration into existing workflows.

From a market perspective, the compound is supplied by leading chemical manufacturers specializing in peptide synthesis reagents. Quality control measures, including HPLC and mass spectrometry, are employed to guarantee its purity and performance. As the pharmaceutical industry continues to invest in peptide-based drugs, the relevance of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid is expected to grow.

For researchers seeking reliable sources of this compound, it is essential to verify the CAS number (2172164-66-6) and ensure compliance with laboratory safety standards. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability over time. With its versatile applications and critical role in peptide chemistry, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}oxy)acetic acid remains a valuable tool for scientific advancement.